(4-Amino-1H-imidazol-5-yl)(4-methylphenyl)methanone

• IUPAC Name: (4-amino-1H-imidazol-5-yl)-(4-methylphenyl)methanone
• InChI: InChI=1S/C11H11N3O/c1-7-2-4-8(5-3-7)10(15)9-11(12)14-6-13-9/h2-6H,12H2,1H3,(H,13,14)
• InChI Key: LNMPHRLICQVVHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(N=CN2)N
• Molecular Formula: C11H11N3O
• DSSTOX Substance ID: DTXSID00469239
• Molecular Weight: 201.22 g/mol
• CAS RN: 905311-76-4

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Imidazole has become an important synthon in the development of new drugs.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different synthetic routes for imidazole and their derived products. For example, (2,3-Dimethylphenyl)-1H-imidazol-5-ylmethanone was used for tandem addition reduction to synthesize 4 (5)?-? [1-? (2,?3-?dimethylphenyl)?-?1H-?imidazole, the α2-?adrenergic agonist medetomidine.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole derivatives is diverse and depends on the specific derivative. For example, some imidazole derivatives show antibacterial activity, while others have antitumor or antidiabetic effects.

Future Directions

Given the broad range of biological activities demonstrated by imidazole derivatives, there is significant potential for the development of new drugs. Continued research into the synthesis and therapeutic potential of imidazole containing compounds is necessary.